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Compound of Interest

Compound Name: 3-Methyl-2-hexanol

Cat. No.: B1265668 Get Quote

An In-depth Technical Guide to 3-Methyl-2-hexanol: Molecular Properties

This technical guide provides essential information regarding the molecular properties of 3-
Methyl-2-hexanol, tailored for researchers, scientists, and professionals in drug development.

Core Molecular Data
3-Methyl-2-hexanol is a secondary alcohol with the chemical formula C7H16O.[1][2][3][4][5] Its

molecular structure consists of a hexane chain with a methyl group at the third carbon and a

hydroxyl group at the second carbon. The molecular weight of this compound is approximately

116.20 g/mol .[1]

Quantitative Molecular Information
For ease of reference and comparison, the key quantitative data for 3-Methyl-2-hexanol are

summarized in the table below.
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Property Value Citations

Molecular Formula C7H16O [1][2][3][4][5]

Molecular Weight 116.20 g/mol [1]

116.2013 g/mol [3]

116.20372000 [2]

116.20134 [4]

116.204 [5]

IUPAC Name 3-methylhexan-2-ol [1][3]

CAS Registry Number 2313-65-7 [1][3]

Logical Relationship of Molecular Properties
The following diagram illustrates the logical connection between the compound's name, its

elemental composition (molecular formula), and its calculated molecular weight.
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Logical flow from chemical identity to molecular weight.

Experimental Protocols
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This document summarizes fundamental molecular data obtained from established chemical

information databases. Therefore, no specific experimental protocols are detailed herein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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